1-{3-[(1-Bromopropan-2-yl)oxy]-4-nitrophenoxy}-2,4-dichlorobenzene

• CAS No.: 61444-10-8
• Molecular Formula: C15H12BrCl2NO4
• Molecular Weight: 421.1 g/mol
• IUPAC Name: 2-(1-bromopropan-2-yloxy)-4-(2,4-dichlorophenoxy)-1-nitrobenzene
• InChI: InChI=1S/C15H12BrCl2NO4/c1-9(8-16)22-15-7-11(3-4-13(15)19(20)21)23-14-5-2-10(17)6-12(14)18/h2-7,9H,8H2,1H3
• InChI Key: OWLWXHXSJXOYOK-UHFFFAOYSA-N
• Canonical SMILES: CC(CBr)OC1=C(C=CC(=C1)OC2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]

Description

1-{3-[(1-Bromopropan-2-yl)oxy]-4-nitrophenoxy}-2,4-dichlorobenzene is a complex organic compound characterized by its unique molecular structure. This compound is notable for its potential applications in various scientific fields, including chemistry, biology, and industry. Its structure comprises a benzene ring substituted with bromopropyl, nitrophenoxy, and dichlorobenzene groups, which contribute to its distinct chemical properties.

Preparation Methods

The synthesis of 1-{3-[(1-Bromopropan-2-yl)oxy]-4-nitrophenoxy}-2,4-dichlorobenzene involves several steps:

• Synthetic Routes

  • The initial step typically involves the bromination of propanol to form 1-bromopropane .
  • This is followed by the nitration of phenol to produce 4-nitrophenol .
  • The final step involves the etherification of 4-nitrophenol with 1-bromopropane in the presence of a base to yield the target compound .

• Reaction Conditions

  • The bromination reaction is usually carried out using hydrobromic acid and sulfuric acid .
  • Nitration is performed using a mixture of concentrated nitric acid and sulfuric acid .
  • Etherification requires a strong base such as sodium hydroxide and is typically conducted under reflux conditions .

• Industrial Production Methods

  • Industrial production of this compound may involve large-scale bromination and nitration processes, followed by continuous etherification in a controlled environment to ensure high yield and purity .

Chemical Reactions Analysis

1-{3-[(1-Bromopropan-2-yl)oxy]-4-nitrophenoxy}-2,4-dichlorobenzene undergoes various chemical reactions:

• Types of Reactions

  Substitution Reactions: The bromine atom can be substituted by other nucleophiles under appropriate conditions.

  Reduction Reactions: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas and a palladium catalyst.

  Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the bromopropyl group.

• Common Reagents and Conditions

  Substitution: Nucleophiles such as hydroxide ions or amines in a polar solvent.

  Reduction: Hydrogen gas with a palladium catalyst or other reducing agents like sodium borohydride.

  Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide.

• Major Products

  Substitution: Products include hydroxyl or amino derivatives of the original compound.

  Reduction: The primary product is the corresponding amine derivative.

  Oxidation: Oxidized products may include carboxylic acids or aldehydes depending on the reaction conditions.

Scientific Research Applications

1-{3-[(1-Bromopropan-2-yl)oxy]-4-nitrophenoxy}-2,4-dichlorobenzene has several scientific research applications:

• Chemistry

  • Used as a reagent in organic synthesis for the preparation of more complex molecules .
  • Serves as a model compound for studying substitution and reduction reactions .

• Biology

  • Investigated for its potential biological activity, including antimicrobial and anticancer properties .

• Medicine

  • Explored for its potential use in drug development due to its unique chemical structure .

• Industry

  • Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 1-{3-[(1-Bromopropan-2-yl)oxy]-4-nitrophenoxy}-2,4-dichlorobenzene involves several molecular targets and pathways:

• Molecular Targets

  • The compound may interact with cellular proteins and enzymes, affecting their function .
  • The nitro group can undergo bioreduction, leading to the formation of reactive intermediates that can interact with DNA and proteins .

• Pathways Involved

  • The compound may induce oxidative stress by generating reactive oxygen species (ROS) during its metabolism .
  • It may also interfere with cellular signaling pathways, leading to apoptosis or other cellular responses .

Comparison with Similar Compounds

1-{3-[(1-Bromopropan-2-yl)oxy]-4-nitrophenoxy}-2,4-dichlorobenzene can be compared with other similar compounds:

• Similar Compounds

  • 3-bromo-3-[(1-bromoprop-2-en-1-yl)oxy]prop-1-ene .
  • 1-Bromopropane .
  • 2-Propanol, 1-bromo- .

• Uniqueness

  • The presence of both nitrophenoxy and dichlorobenzene groups in this compound makes it unique compared to simpler brominated compounds .
  • Its complex structure allows for a wider range of chemical reactions and potential applications .